Cas no 882357-65-5 (2-amino-4-(3-bromophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile)

• Product Name: 2-amino-4-(3-bromophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile
• CAS No: 882357-65-5
• MF: C₁₇H₁₄BrN₃O₂
• MW: 372.21596288681
• CID: 6577883
• Update Time: 2025-10-28

2-amino-4-(3-bromophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-(3-bromophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile
• 2-amino-4-(3-bromophenyl)-6,7-dimethyl-5-oxo-4H-pyrano[3,2-c]pyridine-3-carbonitrile

• Inchi： 1S/C17H14BrN3O2/c1-9-6-13-15(17(22)21(9)2)14(12(8-19)16(20)23-13)10-4-3-5-11(18)7-10/h3-7,14H,20H2,1-2H3
• InChI Key： HAPFDQXKNWJAFE-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(C)=CC2OC(N)=C(C#N)C(C3=CC=CC(Br)=C3)C1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines Pyranopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyranopyridines

Additional information on 2-amino-4-(3-bromophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile

Introduction to 2-amino-4-(3-bromophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile (CAS No. 882357-65-5)

The compound 2-amino-4-(3-bromophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile, identified by its CAS number 882357-65-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including an amino group, a brominated phenyl ring, and a nitrile moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent research in the domain of pharmaceutical chemistry has highlighted the importance of pyrano[3,2-c]pyridine derivatives as privileged structures in drug discovery. These compounds exhibit a broad spectrum of biological activities, making them valuable candidates for the treatment of various diseases. The specific configuration of 2-amino-4-(3-bromophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile has been meticulously designed to optimize interactions with biological targets, thereby enhancing its pharmacological profile.

In particular, the bromophenyl substituent at the 4-position plays a crucial role in modulating the compound's binding affinity and selectivity. Bromine atoms are known to improve metabolic stability and facilitate further derivatization through cross-coupling reactions. This feature has been exploited in recent synthetic strategies to generate libraries of structurally diverse analogs for high-throughput screening. The nitrile group at the 3-position adds another layer of functionality, enabling reactions such as hydrolysis or reduction to yield amides or amines, respectively.

The dimethyl groups at the 6 and 7 positions contribute to the steric environment of the molecule, influencing its solubility and membrane permeability. These structural elements are critical for ensuring that the compound can effectively traverse biological barriers and reach its intended target. Additionally, the oxo group at the 5-position introduces polarity into the molecule, which can enhance interactions with polar residues in protein binding pockets.

Current studies have demonstrated that derivatives of pyrano[3,2-c]pyridine exhibit promising activities against various therapeutic targets. For instance, some analogs have shown inhibitory effects on kinases and other enzymes implicated in cancer progression. The compound 2-amino-4-(3-bromophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile is being investigated as a potential lead compound in these efforts. Its unique structural framework provides a basis for designing molecules with improved efficacy and reduced toxicity compared to existing treatments.

The synthesis of this compound involves multiple steps that showcase modern organic chemistry techniques. Key steps include condensation reactions to form the pyrano[3,2-c]pyridine core followed by functional group manipulations to introduce the desired substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in incorporating the bromophenyl moiety with high regioselectivity. These synthetic strategies align with current trends toward sustainable and efficient chemical processes.

In terms of pharmacokinetic properties, preliminary data suggest that 2-amino-4-(3-bromophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile exhibits reasonable oral bioavailability and metabolic stability. These characteristics are essential for advancing a candidate into clinical development. Further investigations are underway to optimize its pharmacokinetic profile through structure-based drug design principles.

The potential applications of this compound extend beyond oncology. Research is exploring its utility in treating inflammatory diseases and neurodegenerative disorders. The ability to fine-tune its structure allows medicinal chemists to tailor its biological activity toward specific disease pathways. This flexibility is a hallmark of modern drug discovery approaches based on rational design and computational modeling.

Future directions for this research include exploring novel synthetic routes that enhance scalability and cost-effectiveness. Additionally, computational methods such as molecular docking and virtual screening will be employed to identify optimal derivatives with enhanced potency and selectivity. The integration of experimental data with computational predictions will accelerate the discovery process significantly.

In conclusion,2-amino-4-(3-bromophenyl)-6,7-dimethyl-5-oxo-4H,5H,6H-pyrano3,2-cpyridine-3-carbonitrile (CAS No. 882357-65-5) represents a promising candidate for further development in medicinal chemistry. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. Ongoing research aims to fully exploit its synthetic versatility and pharmacological potential.